Cas no 2138044-99-0 (methyl 2-{1,2,4triazolo1,5-apyrazin-5-yl}propanoate)

• Product Name: methyl 2-{1,2,4triazolo1,5-apyrazin-5-yl}propanoate
• CAS No: 2138044-99-0
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 6492074
• PubChem ID: 165490546
• Update Time: 2025-06-25

methyl 2-{1,2,4triazolo1,5-apyrazin-5-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{1,2,4triazolo1,5-apyrazin-5-yl}propanoate
• 2138044-99-0
• methyl 2-{[1,2,4]triazolo[1,5-a]pyrazin-5-yl}propanoate
• EN300-1139525

• Inchi： 1S/C9H10N4O2/c1-6(9(14)15-2)7-3-10-4-8-11-5-12-13(7)8/h3-6H,1-2H3
• InChI Key： WFKRRFVNCSRZIF-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1=CN=CC2=NC=NN12)=O

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.4Ų

Additional information on methyl 2-{1,2,4triazolo1,5-apyrazin-5-yl}propanoate

Comprehensive Overview of Methyl 2-{1,2,4-Triazolo[1,5-a]Pyrazin-5-yl}Propanoate (CAS No. 2138044-99-0)

Methyl 2-{1,2,4-triazolo[1,5-a]pyrazin-5-yl}propanoate (CAS No. 2138044-99-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This ester derivative, characterized by a 1,2,4-triazolo[1,5-a]pyrazine core, is a subject of interest for its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its utility in small-molecule therapeutics, driven by the growing demand for novel compounds to address antibiotic resistance and chronic diseases.

The compound's molecular formula and structural complexity make it a valuable intermediate in organic synthesis. Its triazole-pyrazine hybrid scaffold is known to exhibit diverse biological activities, including anti-inflammatory and anticancer properties. Recent studies highlight its potential in modulating enzyme targets, such as phosphodiesterases (PDEs), which are critical in treating conditions like asthma and cardiovascular diseases. This aligns with current trends in precision medicine, where tailored molecular designs are prioritized.

From a synthetic chemistry perspective, methyl 2-{1,2,4-triazolo[1,5-a]pyrazin-5-yl}propanoate is often synthesized via multi-step reactions involving condensation and esterification. Its CAS registry number (2138044-99-0) ensures precise identification in chemical databases, facilitating global research collaboration. The compound's solubility in organic solvents like DMSO and methanol further enhances its applicability in high-throughput screening (HTS) assays, a technique widely used in drug discovery pipelines.

In the context of green chemistry, efforts are underway to optimize the synthesis of this compound to reduce waste and energy consumption. This resonates with the broader scientific community's focus on sustainable methodologies, a topic frequently searched in academic and industrial forums. Additionally, its potential as a bioisostere for carboxylic acids in prodrug design has sparked interest, particularly in improving drug bioavailability—a key challenge in pharmacokinetics.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize methyl 2-{1,2,4-triazolo[1,5-a]pyrazin-5-yl}propanoate, ensuring purity and consistency for research applications. The compound's stability under varying pH conditions is also under investigation, as it impacts its suitability for oral drug formulations. These aspects are critical for researchers exploring its use in preclinical studies.

Beyond pharmaceuticals, this compound's derivatives are being evaluated in material science, particularly in the development of organic semiconductors and ligands for catalysis. Its electron-rich heterocycles contribute to charge transport properties, making it relevant for next-generation optoelectronic devices. Such interdisciplinary applications highlight its versatility and align with trending searches on advanced functional materials.

In summary, methyl 2-{1,2,4-triazolo[1,5-a]pyrazin-5-yl}propanoate (CAS No. 2138044-99-0) represents a multifaceted compound with broad scientific relevance. Its integration into drug development, sustainable chemistry, and emerging technologies underscores its importance in contemporary research. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and industrial innovation.